Cas no 12532-80-8 (Strontium lanthanum sulfide)

• Product Name: Strontium lanthanum sulfide
• CAS No: 12532-80-8
• MF: La₂S₄Sr
• MW: 493.69100189209
• CID: 86814
• PubChem ID: 132987534
• Update Time: 2025-06-20

Strontium lanthanum sulfide Chemical and Physical Properties

Names and Identifiers

• Strontium lanthanum sulfide
• strontium bis[dithioxolanthanate(1-)]
• 12532-80-8
• DB-256135

• MDL： MFCD00061456
• Inchi： 1S/2La.4S.Sr
• InChI Key： JSJKHFFHTWPONL-UHFFFAOYSA-N
• SMILES： [Sr](S[La]=S)S[La]=S

Computed Properties

• Exact Mass: 493.60700
• Monoisotopic Mass: 258.784046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 114.78000
• LogP: 2.59280
• Solubility: Not determined

Strontium lanthanum sulfide Security Information

• Hazardous Material transportation number：UN 3134
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39
• Packing Group：III
• Hazard Level：4.3
• Safety Term：4.3
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：4.3
• PackingGroup：III

Additional information on Strontium lanthanum sulfide

Strontium Lanthanum Sulfide (CAS No. 12532-80-8): A Comprehensive Overview of Its Properties and Applications

Strontium Lanthanum Sulfide, with the chemical formula Sr₂La₂S₆, is a compound that has garnered significant attention in the field of advanced materials due to its unique physical and chemical properties. This inorganic material, identified by its CAS number CAS No. 12532-80-8, exhibits remarkable characteristics that make it suitable for a variety of applications, ranging from optoelectronics to catalysis. The following discussion delves into the structural, optical, and electrical properties of Strontium Lanthanum Sulfide, along with its emerging applications in contemporary research.

The crystal structure of Strontium Lanthanum Sulfide is a key factor contributing to its distinctive properties. It crystallizes in a hexagonal phase, which is a rare feature among sulfides. This structure provides the material with high thermal stability and mechanical strength, making it an attractive candidate for high-temperature applications. Additionally, the presence of both strontium and lanthanum ions in the lattice allows for tunable electronic properties, which can be exploited for various technological advancements.

In terms of optical properties, Strontium Lanthanum Sulfide has demonstrated exceptional luminescence characteristics. It exhibits strong emission in the visible spectrum, which makes it valuable for light-emitting diodes (LEDs) and display technologies. Recent studies have shown that by doping this material with rare-earth elements, its luminescent properties can be further enhanced, leading to more efficient and vibrant lighting solutions. This research is particularly relevant in the context of energy-efficient lighting technologies, where minimizing energy consumption while maximizing light output is crucial.

The electrical properties of Strontium Lanthanum Sulfide are equally fascinating. It behaves as a wide-bandgap semiconductor, which means it has a high resistance to electrical current at room temperature. This property makes it suitable for use in high-voltage applications and as a dielectric material in electronic devices. Moreover, its ability to maintain stability under extreme conditions has opened up new possibilities for its use in harsh environments, such as automotive sensors and aerospace components.

One of the most promising applications of Strontium Lanthanum Sulfide is in the field of catalysis. Research has indicated that this compound can act as an effective catalyst for various chemical reactions, including those involving small molecules like hydrogen sulfide (H₂S). The catalytic activity of Strontium Lanthanum Sulfide is attributed to its surface properties, which can be modified through various techniques such as surface functionalization or doping with other elements. These modifications enhance its ability to facilitate chemical reactions while maintaining structural integrity.

The environmental impact of using Strontium Lanthanum Sulfide as a catalyst is also worth considering. Unlike some traditional catalysts that require harsh conditions or toxic reagents, Strontium Lanthanum Sulfide operates under mild conditions and uses environmentally benign materials. This makes it an eco-friendly alternative for industrial processes that rely on catalytic reactions. As industries continue to seek sustainable solutions, the use of Strontium Lanthanum Sulfide could play a significant role in reducing the environmental footprint of chemical manufacturing.

In conclusion, Strontium Lanthanum Sulfide (CAS No. 12532-80-8) is a multifaceted material with a wide range of applications due to its unique properties. Its structural stability, optical luminescence, electrical conductivity, and catalytic activity make it an attractive choice for researchers and industries alike. As research continues to uncover new ways to utilize this compound, its importance in advanced materials science is likely to grow even further. The ongoing development of novel applications for Strontium Lanthanum Sulfide underscores its potential as a cornerstone material in the future of technology and industry.